Cas no 2248286-68-0 (Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate)

Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate structure
2248286-68-0 structure
Product Name:Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate
CAS No:2248286-68-0
MF:C11H14N4O2
MW:234.254461765289
CID:5993762
PubChem ID:137938811
Update Time:2025-07-23

Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248286-68-0
    • EN300-6508544
    • Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate
    • Inchi: 1S/C11H14N4O2/c1-11(2,3)17-10(16)7-6-13-8-4-5-14-15(8)9(7)12/h4-6H,12H2,1-3H3
    • InChI Key: OWZAJGJLJJYINB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NC2=CC=NN2C=1N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.11167570g/mol
  • Monoisotopic Mass: 234.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 82.5Ų

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Additional information on Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate

Comprehensive Overview of Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2248286-68-0)

Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2248286-68-0) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both tert-butyl ester and amino functional groups makes it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for pyrazolo[1,5-a]pyrimidine derivatives has surged due to their role in modulating key biological pathways. The compound Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate is often explored in the context of structure-activity relationship (SAR) studies, where its scaffold serves as a foundation for designing novel therapeutics. Its CAS No. 2248286-68-0 is frequently cited in patent literature, highlighting its industrial relevance. Additionally, the tert-butyl group enhances the compound's stability, making it suitable for various synthetic transformations.

One of the most searched questions related to this compound is: "What are the synthetic routes for Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate?" The synthesis typically involves multi-step reactions, starting from readily available precursors like pyrazolo[1,5-a]pyrimidine cores. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to improve yield and purity. The compound's carboxylate moiety also allows for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

Another hot topic is the compound's potential in cancer research. Given the rising global focus on oncology, Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate is being investigated for its ability to inhibit specific kinases involved in tumor proliferation. Its CAS No. 2248286-68-0 is increasingly referenced in studies targeting EGFR and VEGFR, two critical pathways in cancer therapy. This aligns with the growing trend of precision medicine, where researchers seek tailored solutions for complex diseases.

From an industrial perspective, the compound's scalability and cost-effectiveness are frequently discussed. Manufacturers are optimizing processes to meet the demands of contract research organizations (CROs) and pharmaceutical companies. The tert-butyl group, in particular, is noted for its role in facilitating green chemistry practices, reducing waste, and improving atom economy. These factors contribute to the compound's appeal in sustainable drug development.

In summary, Tert-butyl 7-aminopyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 2248286-68-0) is a pivotal building block in modern medicinal chemistry. Its unique structure and functional groups make it a valuable asset for researchers exploring kinase inhibitors, antiviral agents, and agrochemicals. As the scientific community continues to uncover its potential, this compound is poised to play a central role in the next generation of therapeutic innovations.

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